1-((5-Ethylthiophen-2-yl)sulfonyl)-3-((4-fluorophenyl)sulfonyl)azetidine

• IUPAC Name: 1-(5-ethylthiophen-2-yl)sulfonyl-3-(4-fluorophenyl)sulfonylazetidine
• InChI: InChI=1S/C15H16FNO4S3/c1-2-12-5-8-15(22-12)24(20,21)17-9-14(10-17)23(18,19)13-6-3-11(16)4-7-13/h3-8,14H,2,9-10H2,1H3
• InChI Key: TXLHPYRICVVIKW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)S(=O)(=O)N2CC(C2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C15H16FNO4S3
• Molecular Weight: 389.5 g/mol

Description

1-((5-Ethylthiophen-2-yl)sulfonyl)-3-((4-fluorophenyl)sulfonyl)azetidine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Microbial Degradation of Polyfluoroalkyl Chemicals

Research into the microbial degradation of polyfluoroalkyl chemicals, which include compounds with sulfonyl and fluorophenyl groups similar to 1-((5-Ethylthiophen-2-yl)sulfonyl)-3-((4-fluorophenyl)sulfonyl)azetidine, has shown that these compounds can degrade into perfluorinated carboxylic acids (PFCAs) and sulfonic acids (PFSAs) under environmental conditions. These degradation processes are crucial for understanding the environmental fate and potential toxicity of such chemicals (Liu & Avendaño, 2013).

Antioxidant Capacity Assays

Another study focused on the antioxidant capacity assays, specifically the ABTS/PP Decolorization Assay, which is relevant for evaluating the antioxidant properties of compounds including those with sulfonyl groups. This research helps in understanding the reaction pathways and potential applications of such compounds in mitigating oxidative stress (Ilyasov et al., 2020).

Significance in Drug Discovery

Sulfonyl-containing motifs, as found in this compound, have significant pharmacological properties. These motifs have been explored for their potential in treating various diseases, showcasing the structural diversity and utility in medicinal chemistry for developing new therapeutic agents (Zhao et al., 2018).

Environmental and Health Impacts

The presence of sulfonamides and related compounds in the environment, derived from pharmaceuticals and other sources, has raised concerns regarding their impact on microbial populations and human health. Research into these impacts helps in assessing the risks associated with environmental contamination by such chemicals (Baran et al., 2011).